Cas no 1270372-89-8 (1-Amino-1-(2-thienyl)acetone)

1-Amino-1-(2-thienyl)acetone is a versatile organic compound featuring an amino group and a thienyl moiety, making it a valuable intermediate in synthetic chemistry. Its structure allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and material science. The presence of the thiophene ring enhances its reactivity in heterocyclic synthesis, while the amino and ketone groups provide multiple sites for derivatization. This compound is particularly useful in the preparation of biologically active molecules due to its ability to participate in condensation, alkylation, and cyclization reactions. It is typically handled under controlled conditions due to its reactive nature, ensuring optimal stability and performance in synthetic workflows.
1-Amino-1-(2-thienyl)acetone structure
1-Amino-1-(2-thienyl)acetone structure
Product Name:1-Amino-1-(2-thienyl)acetone
CAS No:1270372-89-8
MF:C7H9NOS
MW:155.217460393906
CID:5771953
PubChem ID:55294508
Update Time:2025-06-11

1-Amino-1-(2-thienyl)acetone Chemical and Physical Properties

Names and Identifiers

    • 1270372-89-8
    • 1-amino-1-(thiophen-2-yl)propan-2-one
    • 1-AMINO-1-(2-THIENYL)ACETONE
    • AKOS006369133
    • EN300-794636
    • 2-Propanone, 1-amino-1-(2-thienyl)-
    • 1-Amino-1-(2-thienyl)acetone
    • Inchi: 1S/C7H9NOS/c1-5(9)7(8)6-3-2-4-10-6/h2-4,7H,8H2,1H3
    • InChI Key: XBHVNLKVXXJQSB-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C)=O)N

Computed Properties

  • Exact Mass: 155.04048508g/mol
  • Monoisotopic Mass: 155.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.196±0.06 g/cm3(Predicted)
  • Boiling Point: 249.0±30.0 °C(Predicted)
  • pka: 6.19±0.50(Predicted)

1-Amino-1-(2-thienyl)acetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-794636-0.05g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
0.05g
$647.0 2025-03-21
Enamine
EN300-794636-0.1g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
0.1g
$678.0 2025-03-21
Enamine
EN300-794636-0.25g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
0.25g
$708.0 2025-03-21
Enamine
EN300-794636-0.5g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
0.5g
$739.0 2025-03-21
Enamine
EN300-794636-1.0g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
1.0g
$770.0 2025-03-21
Enamine
EN300-794636-2.5g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
2.5g
$1509.0 2025-03-21
Enamine
EN300-794636-5.0g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
5.0g
$2235.0 2025-03-21
Enamine
EN300-794636-10.0g
1-amino-1-(thiophen-2-yl)propan-2-one
1270372-89-8 95.0%
10.0g
$3315.0 2025-03-21

Additional information on 1-Amino-1-(2-thienyl)acetone

Research Briefing on 1-Amino-1-(2-thienyl)acetone (CAS: 1270372-89-8) in Chemical Biology and Pharmaceutical Applications

1-Amino-1-(2-thienyl)acetone (CAS: 1270372-89-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-Amino-1-(2-thienyl)acetone as a key intermediate in the synthesis of heterocyclic compounds, particularly those with pharmacological activities. Its thiophene moiety and amino-ketone functionality make it a versatile building block for the development of novel drug candidates. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders. The study utilized 1-Amino-1-(2-thienyl)acetone as a precursor to develop analogs with improved pharmacokinetic properties, showcasing its potential in targeted therapy development.

In addition to its synthetic applications, 1-Amino-1-(2-thienyl)acetone has been investigated for its intrinsic biological activities. Preliminary in vitro studies suggest that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, possibly due to its ability to disrupt cell membrane integrity. Further research is needed to elucidate its mechanism of action and optimize its efficacy.

The compound's safety profile and metabolic stability have also been subjects of recent investigations. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the toxicity and metabolic pathways of 1-Amino-1-(2-thienyl)acetone in rodent models. The findings indicated that the compound has a favorable safety profile at therapeutic doses, with minimal hepatotoxicity observed. However, researchers noted the need for additional studies to assess long-term effects and potential drug-drug interactions.

From a commercial perspective, the demand for 1-Amino-1-(2-thienyl)acetone has increased steadily, with several pharmaceutical companies incorporating it into their drug discovery pipelines. Its CAS number (1270372-89-8) has become a frequently searched identifier in chemical databases, reflecting its growing importance in the field.

In conclusion, 1-Amino-1-(2-thienyl)acetone represents a promising chemical entity with diverse applications in pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive compound makes it a valuable asset in the development of new therapeutic agents. Future research should focus on expanding its applications, optimizing its biological activity, and addressing any remaining safety concerns to facilitate its transition into clinical development.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.